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Compound of Interest

Compound Name: Butyl(3-methoxypropyl)amine

Cat. No.: B15251572

An In-depth Technical Guide to 3-
Methoxypropylamine (MOPA)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methoxypropylamine (MOPA), a
versatile primary amine with significant applications in pharmaceutical synthesis and various
industrial processes. This document details its chemical identifiers, physicochemical properties,
synthesis methodologies, and key applications, with a focus on information relevant to research
and development.

Chemical Identifiers and Nomenclature

3-Methoxypropylamine, commonly abbreviated as MOPA, is a clear, colorless to faintly yellow
liquid with a characteristic amine-like odor.[1][2] It is crucial to accurately identify this compound
for procurement, regulatory compliance, and scientific documentation.

Table 1: Chemical Identifiers for 3-Methoxypropylamine
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Identifier Type

Value

CAS Registry Number

5332-73-0[L][2][3][AI(SI61 18] [O1[10][1 1]

IUPAC Name 3-methoxypropan-1-amine[3]
1-Amino-3-methoxypropane, 3-Aminopropy!
Synonyms methyl ether, Propanolamine methyl ether, y-

Methoxypropylamine[1][10]

Molecular Formula

CaH12NO[1][8][9][10]

Molecular Weight 89.14 g/mol [1][8][9][10]
EC Number 226-241-3[3][5]
InChl Key FAXDZWQIWUSWJIH-UHFFFAOY SA-N[1]

Canonical SMILES

COCCCNI[5]

Physicochemical Properties

A thorough understanding of the physicochemical properties of MOPA is essential for its

handling, storage, and application in experimental design. MOPA is miscible with water and a

wide range of common organic solvents, including ethanol, toluene, and acetone.[1][2]

Table 2: Physicochemical Data of 3-Methoxypropylamine
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Property Value

Appearance Clear, colorless to faintly colored liquid[1][2]
Odor Amine-like[1][3]

Melting Point -65 °C[1]

Boiling Point 117-118 °C at 733 mmHg[1][5]

Density 0.874 g/mL at 25 °C[1][5]

Vapor Pressure

20 mmHg at 30 °C[5]

Flash Point

24 °C (75 °F)[4]

Autoignition Temperature

295 °C (563 °F)[4]

Refractive Index (n20/D)

1.417[1][5]

Water Solubility

Miscible[1]

pKa

9.73 £ 0.10 (Predicted)[1]

Synthesis of 3-Methoxypropylamine

MOPA can be synthesized through various routes. Two prominent industrial methods involve

the catalytic hydrogenation of 3-methoxypropionitrile and the amination of 3-methoxypropanol.

Experimental Protocol: Catalytic Hydrogenation of 3-

Methoxypropionitrile

This method provides a high yield and purity of 3-Methoxypropylamine.[3]

Objective: To synthesize 3-Methoxypropylamine by the catalytic hydrogenation of 3-

methoxypropionitrile.
Materials:
o 3-methoxypropionitrile (400q)

» Ethanol (209g)
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» Modified carrier nickel catalyst (129)
e 1000ml Autoclave

Procedure:

Charge the 1000ml autoclave with 400g of 3-methoxypropionitrile, 20g of ethanol, and 12g of
the modified carrier nickel catalyst.[3]

o Pressurize the autoclave to 2.8 MPa with hydrogen gas.[3]

e Heat the mixture and maintain the reaction temperature while stirring for 2 hours.[3]
o After the reaction is complete, cool the autoclave to room temperature.[3]

« Filter the reaction mixture to remove the catalyst.[3]

 Purify the filtrate by rectification under normal pressure, collecting the fraction at 110-160 °C.

[3]
Results:
 Yield: 354.099g (94.52%) of colorless and transparent 3-methoxypropylamine.[3]

o Purity (analyzed by gas chromatography): The conversion rate of the raw material was
97.0%.[3]

Synthesis via Amination of 3-Methoxypropanol

An alternative industrial synthesis involves the reaction of 3-methoxypropanol with ammonia
and hydrogen in a fixed-bed reactor.[4]

Catalyst: Cu-Co/Al20s-diatomite[4]
Reaction Conditions:
e Pressure: 0.3-1.5 MPa[4]

« Temperature: 120-220 °C[4]
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e Ammonia to alcohol molar ratio: 4.0-10.0 : 1[4]
e Hydrogen to alcohol molar ratio: 0.5-5.0 : 1[4]

This continuous process involves preheating and vaporizing the reactants before they enter the
reactor. The product stream is then cooled, and the liquid phase is purified by rectification.[4]

Applications in Research and Drug Development

MOPA serves as a crucial building block and intermediate in the synthesis of a variety of
organic compounds, with notable applications in the pharmaceutical industry.

Pharmaceutical Intermediate

3-Methoxypropylamine is a key intermediate in the synthesis of several active pharmaceutical
ingredients (APIs).[6] Its high purity, typically exceeding 99.5%, is critical in pharmaceutical
manufacturing to ensure the safety and efficacy of the final drug product.[2]

One of the well-documented uses of MOPA is in the synthesis of Rabeprazole, a proton pump
inhibitor used to treat acid-related gastrointestinal conditions.[9] The 3-methoxypropoxy side
chain, introduced via MOPA or a derivative, is a key structural feature of Rabeprazole.

Other Industrial Applications

Beyond pharmaceuticals, MOPA has a broad range of applications:

Corrosion Inhibitor: It is widely used in steam condensate systems and other aqueous
environments to prevent corrosion.[10]

e Dyes and Pigments: It serves as an intermediate in the manufacture of dyes, such as
Disperse Blue 60.[6]

o Coatings and Waxes: MOPA is used to make amine soaps that act as emulsifiers in wax
formulations and anionic coatings.[1]

Water Treatment: It can be used as a flocculating agent in water treatment processes.[10]

Visualized Workflow and Pathways
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Synthesis Workflow of 3-Methoxypropylamine

The following diagram illustrates the key steps in the synthesis of 3-Methoxypropylamine via
the catalytic hydrogenation of 3-methoxypropionitrile.
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Click to download full resolution via product page
Caption: Synthesis of 3-Methoxypropylamine via Catalytic Hydrogenation.

This guide provides foundational knowledge for professionals working with 3-
Methoxypropylamine. For specific applications, further consultation of safety data sheets (SDS)
and relevant literature is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 3-Methoxypropylamine synthesis - chemicalbook [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15251572?utm_src=pdf-body-img
https://www.benchchem.com/product/b15251572?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/3-methoxypropylamine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15251572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. Heterogeneous Catalytic Hydrogenation of 3-Phenylpropionitrile over Palladium on
Carbon - PubMed [pubmed.nchbi.nlm.nih.gov]

3. Synthesis process of methoxypropylamine - Eureka | Patsnap [eureka.patsnap.com]

4. CN101328129B - Preparation of 3-methoxy propanamine - Google Patents
[patents.google.com]

5. CN101328129A - Preparation of 3-methoxy propanamine - Google Patents
[patents.google.com]

6. 3-Methoxypropylamine | 5332-73-0 [chemicalbook.com]

7. CN103483320B - Synthetic method of Rabeprazole Sulfone (2-[[[4-(3-methoxy
propoxy)-3-methyl-2-pyridyl] methyl] sulfonyl]-1H-benzimidazole) - Google Patents
[patents.google.com]

8. Heterogeneous Catalytic Hydrogenation of 3-Phenylpropionitrile over Palladium on
Carbon - PMC [pmc.ncbi.nlm.nih.gov]

9. NEW PROCESS FOR SYNTHESIS OF PROTON PUMP INHIBITORS - Patent 1851212
[data.epo.org]

10. atamankimya.com [atamankimya.com]
11. agilent.com [agilent.com]

To cite this document: BenchChem. [Butyl(3-methoxypropyl)amine CAS registry number and
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15251572#butyl-3-methoxypropyl-amine-cas-
registry-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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